Preparation of Gd2O2S:Er3+,Yb3+ phosphor and its multi-wavelength sensitive upconversion luminescence mechanism

CrystEngComm Pub Date: 2015-01-16 DOI: 10.1039/C4CE02243B

Abstract

Er3+–Yb3+ codoped Gd2O2S infrared upconversion phosphor has been prepared via a coprecipitation–solid state reaction process. The composition ratio and calcining conditions have been optimized by orthogonal experiments. X-ray diffraction (XRD) and structure refinement were performed to analyze the phase composition and the changes of cell parameters. Intense characteristic emissions of Er3+ ions were observed when excited with CW laser radiation at 980 nm, 1064 nm and 1550 nm, which show that the obtained samples possess the outstanding advantage of application generality in the infrared detection field. The upconversion luminescence mechanisms excited at different wavelengths were discussed by means of the intensity–power test.

Graphical abstract: Preparation of Gd2O2S:Er3+,Yb3+ phosphor and its multi-wavelength sensitive upconversion luminescence mechanism
Preparation of Gd2O2S:Er3+,Yb3+ phosphor and its multi-wavelength sensitive upconversion luminescence mechanism
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